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Compound of Interest

Compound Name: GAT211

Cat. No.: B1674636 Get Quote

Essential Safety and Handling Guide for GAT211
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling GAT211. It is imperative to review the complete

Safety Data Sheet (SDS) provided by the manufacturer before use, as this document should be

considered a primary source of detailed safety information.[1] The following procedures are

based on general laboratory safety protocols and available information on GAT211.

Personal Protective Equipment (PPE)
A thorough risk assessment of the specific experimental procedures is necessary to determine

the appropriate level of PPE required.[2] The following table summarizes the recommended

PPE for handling GAT211, based on general guidance for handling novel research chemicals.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for procedures with a

high risk of splashing.[2][3]

Protects against splashes of

GAT211 solutions or airborne

particles of the solid

compound.

Hand Protection

Chemically resistant gloves

(e.g., nitrile). Double gloving

may be appropriate for higher-

risk procedures.[2][3]

Prevents skin contact with

GAT211. Gloves should be

inspected before use and

changed immediately if

contaminated.

Body Protection
A fully buttoned laboratory

coat.[3]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

may be necessary if working

with the solid form for

extended periods or if there is

a risk of aerosol generation.

The type of respirator should

be determined by a risk

assessment.[4]

Prevents inhalation of GAT211

powder.
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Property Value Source

CAS Number 102704-40-5 [1][5]

Molecular Formula C22H18N2O2 [1][5]

Molecular Weight 342.4 g/mol [1][5]

Appearance Crystalline solid [1]

Storage Store at -20°C [1]

Solubility

DMF: 25 mg/mLDMSO: 10

mg/mLEthanol: 5

mg/mLDMF:PBS (pH 7.2)

(1:3): 0.25 mg/mL

[1]

Handling Precautions:

GAT211 should be considered hazardous until more information is available.[1]

Do not ingest, inhale, get in eyes, on skin, or on clothing.[1]

Wash hands thoroughly after handling.[1]

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the solid form to avoid inhalation.

Avoid generating dust when working with the solid compound.

Operational Plan: Step-by-Step Guidance
Inspect: Upon receipt, visually inspect the container for any damage or leaks.

Verify: Confirm that the product received is GAT211 and that the container is properly

labeled.

Store: Store the container in a designated, secure location at -20°C.

PPE: Don the appropriate PPE as outlined in the table above.
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Weighing: If working with the solid, weigh the required amount in a chemical fume hood to

minimize inhalation risk.

Dissolving: Dissolve GAT211 in the appropriate solvent as per the solubility data. For

aqueous solutions, first dissolve in DMF and then dilute with the aqueous buffer.[1]

Labeling: Clearly label the solution with the compound name, concentration, solvent, and

date of preparation.

Containment: Conduct all procedures involving GAT211 within a chemical fume hood or

other designated containment area.

Minimize Exposure: Use the smallest quantity of GAT211 necessary for the experiment.

Avoid Contamination: Do not eat, drink, or smoke in the laboratory.

Disposal Plan
All waste containing GAT211 must be treated as hazardous waste and disposed of in

accordance with institutional and local regulations.

Segregation: Collect all GAT211 waste (solid, liquid, and contaminated consumables like

gloves and pipette tips) in a designated, labeled, and sealed hazardous waste container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

name "GAT211."

Disposal Request: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the hazardous waste. Do not dispose of GAT211
down the drain or in regular trash.

Emergency Procedures
Evacuate: Immediately evacuate the affected area if the spill is large or poses an immediate

inhalation hazard.

Alert: Notify colleagues and your supervisor.
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Contain: If the spill is small and you are trained to handle it, contain the spill with an

appropriate absorbent material (e.g., chemical absorbent pads or granules).

Clean-up: Wearing appropriate PPE, carefully clean up the spill. Place all contaminated

materials in a sealed hazardous waste container.

Decontaminate: Decontaminate the spill area with an appropriate solvent or cleaning

solution.

Report: Report the incident to your supervisor and EHS office.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, seek immediate medical

attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Visualized Workflows
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GAT211 Handling Workflow

Preparation
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Caption: Workflow for the safe handling of GAT211 from receipt to disposal.
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GAT211 Emergency Response Plan

Spill Response Exposure Response
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Caption: Emergency response procedures for GAT211 spills and personnel exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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